Cas no 15503-87-4 (Usaramine)
Usaramine structure
Product Name:Usaramine
CAS No:15503-87-4
MF:C18H25NO6
MW:351.39420580864
CID:158097
PubChem ID:5281756
Update Time:2025-04-19
Usaramine Chemical and Physical Properties
Names and Identifiers
-
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-,(3E,5R,6S,14aR,14bR)-
- Usaramine
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b...
- (+)-Ursamine
- (15E)-12,18-dihydroxy-senecionane-11,16-dione
- (15E)-Retrorsine
- C18H25NO6
- Mucronatine
- Mucronatine (7CI)
- Senecionan-11,16-dione,12,18-dihydroxy-,(15E)
- trans-Retrorsin
- trans-Retrorsine
- Usaramin
- (+)-Usaramine
- Ursamine
- RETRORSINE
- Usaraminemucronatine
- retrorsine, (15E)-isomer
- SMP1_000259
- N2004
- C10413
- HY-N6931
- 15503-87-4
- USARAMINE;MUCRONATINE
- CHEMBL520570
- Senecionan-11,16-dione, 12,18-dihydroxy-, (15E)-
- 1ST170859
- CS-0027830
- CHEBI:9912
- Q27108514
- SCHEMBL19579599
- NISTC15503874
- BDBM50480322
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-, (3E,5R,6S,14aR,14bR)-
- AC-33987
- (5R,6S,9a1R,14aR,E)-3-Ethylidene-6-hydroxy-6-(hydroxymethyl)-5-methyl-3,4,5,6,9,9a1,11,13,14,14a-decahydro-[1,6]dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione
- CHEBI:92743
- AKOS040757696
- MS-25431
- (1R,4E,6R,7S,17R)-4-ethylidene-7-hydroxy-7-(hydroxymethyl)-6-methyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
- NS00094201
- DTXSID001020178
- ?-Longilobine
- (1R,4E,6R,7S,17R)-4-ethylidene-7-hydroxy-7-(hydroxymethyl)-6-methyl-2,9-dioxa-14-azatricyclo(9.5.1.014,17)heptadec-11-ene-3,8-dione
- ((7R,8R)-7-((Z)-2-methylbut-2-enoyl)oxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl)methyl (2S)-2-hydroxy-2-((1S)-1-hydroxyethyl)-3-methyl-butanoate
- [(7R,8R)-7-[(Z)-2-methylbut-2-enoyl]oxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methyl-butanoate
-
- Inchi: 1S/C18H25NO6/c1-3-12-8-11(2)18(23,10-20)17(22)24-9-13-4-6-19-7-5-14(15(13)19)25-16(12)21/h3-4,11,14-15,20,23H,5-10H2,1-2H3/b12-3+/t11-,14-,15-,18-/m1/s1
- InChI Key: BCJMNZRQJAVDLD-FXGRWVCYSA-N
- SMILES: O1C(/C(=C/C)/C[C@@H](C)[C@](CO)(C(=O)OCC2=CCN3CC[C@@H]1[C@H]32)O)=O
Computed Properties
- Exact Mass: 351.16800
- Monoisotopic Mass: 351.16818752 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 351.4
- XLogP3: 0.6
- Topological Polar Surface Area: 96.3
Experimental Properties
- Color/Form: Powder
- Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 178-180 ºC
- Boiling Point: 583.2±50.0 °C at 760 mmHg
- Flash Point: 306.5±30.1 °C
- Solubility: Soluble (633 g/l) (25 º C),
- PSA: 96.30000
- LogP: 0.10310
- Vapor Pressure: 1.9X10-14 mm Hg @ 25 °C /Estimated/
Usaramine Security Information
- Signal Word:Danger
- Hazard Statement: H300 (100%)
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H300 (100%)
-
Hazardous Material Identification:
- Storage Condition:Store at 4 ° C, -4 ° C is better
Usaramine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chengdu Biopurify Phytochemicals Ltd | BP1484-100mg |
Usaramine |
15503-87-4 | 98% | 100mg |
$390 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1484-20mg |
Usaramine |
15503-87-4 | 98% | 20mg |
$120 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S2340-1 mg |
Usaramine |
15503-87-4 | 100.00% | 1mg |
¥1400.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S2340-5 mg |
Usaramine |
15503-87-4 | 100.00% | 5mg |
¥3055.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S2340-10 mg |
Usaramine |
15503-87-4 | 100.00% | 10mg |
¥5170.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S2340-1 mL * 10 mM (in DMSO) |
Usaramine |
15503-87-4 | 100.00% | 1 mL * 10 mM (in DMSO) |
¥3055.00 | 2022-04-26 | |
| ChemScence | CS-0027830-5mg |
Usaramine |
15503-87-4 | 5mg |
$336.0 | 2022-04-27 | ||
| ChemScence | CS-0027830-10mg |
Usaramine |
15503-87-4 | 10mg |
$571.0 | 2022-04-27 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | U19750-20mg |
Usaramine |
15503-87-4 | ,HPLC≥98% | 20mg |
¥1428.0 | 2023-09-06 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn4292-20mg |
Usaramine |
15503-87-4 | 98% | 20mg |
¥3801.00 | 2023-09-07 |
Usaramine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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- 127-30-0(Lasiocarpine N-Oxide)
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